6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-fluoro-6-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H16FNO4S/c18-15-5-3-4-14(16(15)17(20)21)12-6-8-13(9-7-12)24(22,23)19-10-1-2-11-19/h3-9H,1-2,10-11H2,(H,20,21)
• InChI Key: WWOSTXVWHNCLKX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=C(C(=CC=C3)F)C(=O)O
• Molecular Formula: C17H16FNO4S
• DSSTOX Substance ID: DTXSID50692353
• Molecular Weight: 349.4 g/mol
• CAS RN: 1261903-86-9

Description

6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (6FSBA) is a synthetic compound belonging to the class of benzoic acid derivatives. It is an important intermediate in the synthesis of various drugs and has been used in a variety of scientific research applications. 6FSBA is a white crystalline powder and is soluble in ethanol, methanol, and chloroform. It is characterized by its high purity (95%) and is stable in aqueous solutions at room temperature.

Mechanism of Action

6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% acts as a proton acceptor, which is responsible for its ability to react with other functional groups. It can also act as an intermediate in the synthesis of various drugs. The mechanism of action of 6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% depends on the type of reaction it is involved in. For example, in the synthesis of peptides and peptidomimetics, 6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% acts as a nucleophile, which is responsible for the formation of the peptide bond.
Biochemical and Physiological Effects
6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been studied for its biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the biosynthesis of prostaglandins. In addition, 6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been found to possess anti-inflammatory and anti-cancer properties. Furthermore, 6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been found to possess antioxidant activity, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in laboratory experiments include its high purity (95%), its stability in aqueous solutions at room temperature, and its ability to react with other functional groups. On the other hand, the limitations of using 6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in laboratory experiments include its low solubility in water, its limited availability, and its potential to form toxic by-products.

Future Directions

There are several potential future directions for the use of 6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%. These include the development of new drugs based on its structure, the use of 6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in the synthesis of other compounds, the development of new polymers and nanomaterials based on its structure, and the study of its biochemical and physiological effects. In addition, 6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% may also be used in the development of new diagnostic and therapeutic techniques.

Synthesis Methods

6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized through a four-step process. The first step involves the reaction of 4-pyrrolidin-2-ylsulfonyl chloride with 6-fluoro-2-phenylbenzoic acid in the presence of sodium hydroxide. The second step involves the reaction of the product with sodium hydroxide to form 6-fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid. The third step involves the reaction of sodium hydroxide and the product to form the desired 6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%. The fourth step involves the purification of the product by recrystallization.

Scientific Research Applications

6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of various drugs, such as antibiotics, anti-cancer drugs, and anti-inflammatory drugs. It has also been used in the synthesis of peptides and peptidomimetics, as well as in the synthesis of small molecules. In addition, 6-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used in the synthesis of polymers and nanomaterials.